REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([O-:3])=[O:2].C(N(CC)CC)C.[CH:18]1[C:27]2[C:22](=[CH:23][CH:24]=[CH:25][CH:26]=2)[CH:21]=[CH:20][C:19]=1[C:28](Cl)=[O:29].C(=O)(O)[O-].[Na+]>O1CCOCC1>[N+:1]([C:4]1[CH:5]=[C:6]([NH:7][C:28]([C:19]2[CH:20]=[CH:21][C:22]3[C:27](=[CH:26][CH:25]=[CH:24][CH:23]=3)[CH:18]=2)=[O:29])[CH:8]=[CH:9][CH:10]=1)([O-:3])=[O:2] |f:3.4|
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Name
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Quantity
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2.07 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(N)C=CC1
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Name
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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C1=C(C=CC2=CC=CC=C12)C(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate three times
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Type
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WASH
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Details
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The combined organic phase was washed with aqueous sodium bicarbonate and brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The resultant solid was collected
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Type
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WASH
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Details
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washed with isopropyl ether
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)NC(=O)C1=CC2=CC=CC=C2C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 3.02 g | |
YIELD: CALCULATEDPERCENTYIELD | 68.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |